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Mammalian & Ecological Toxicity Profile

The table below consolidates the available quantitative data on furametpyr's toxicity.

Aspect Details

Mammalian Acute
Oral LD₅₀

>590 mg/kg (Rat) [1]

Toxicity
Classification

Moderate (based on LD₅₀ >590 mg/kg) [1]

Other Hazards Highly flammable liquid and vapour. Harmful if swallowed, in contact with skin,
or if inhaled. Causes serious eye irritation [2].

Avian Acute Oral LD₅₀ >2000 mg/kg [1]

Fish Toxicity No specific data for furametpyr, but SDHI fungicides as a class can be highly

toxic to fish [3] [4]

Bee Toxicity Not specified in search results
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Mode of Action and Metabolism

Fungicide Class: Furametpyr is a Succinate Dehydrogenase Inhibitor (SDHI) [1]. It belongs to
FRAC code 7, inhibiting mitochondrial succinate oxidation, which disrupts cellular energy production

in fungi [1].
Metabolism: Studies in rats indicate furametpyr undergoes several biotransformation pathways. The

primary metabolic reactions include N-demethylation, oxidation of methyl groups on the pyrazole
ring, and hydroxylation at various positions on the dihydroisobenzofuran ring [5]. In humans, the N-
demethylation process is primarily catalyzed by cytochrome P450 enzymes CYP1A1, 1A2, 2C19,
and 3A4 [5].

The following diagram illustrates the general adverse outcome pathway associated with SDHI fungicide

toxicity, which is rooted in the disruption of cellular energy metabolism.

Cellular & Organ Level Effects

Organism Level

Molecular Initiating Event (MIE)
SDH Enzyme Inhibition

Disruption of TCA Cycle & 
Electron Transport Chain

Key Events Adverse Outcomes (AOs)

Oxidative Stress ATP Depletion 
(Energy Deficit)

Cellular Apoptosis

Developmental & Organ Damage

Developmental Toxicity Liver & Kidney Damage Cardiovascular Abnormalities Neurodevelopmental Effects
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Adverse Outcome Pathway for SDHI Fungicides [3]

Regulatory Status and Research Context

Regulatory Status: Furametpyr is not approved for use in the European Union under EC

Regulation 1107/2009 [1]. It is considered obsolete but may still be available in some countries [1].
Research Context: Furametpyr is recognized in scientific literature as a marketed pyrazole amide

derivative with fungicidal activity [6] [7]. However, it is also listed among SDHI fungicides for which
extensive toxicological studies, particularly on zebrafish, are lacking, indicating a data gap in the

current literature [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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